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Compound of Interest

Compound Name: 2-Fluoro-6-methylaniline

Cat. No.: B1315733

Technical Support Center: 2-Fluoro-6-methylaniline

This technical support center provides essential safety information, handling precautions, and
troubleshooting guidance for researchers, scientists, and drug development professionals
working with 2-Fluoro-6-methylaniline (CAS No. 443-89-0).

Safety Data Sheet (SDS) Summary

Below is a summary of the key safety data for 2-Fluoro-6-methylaniline. This information is
compiled from various sources and should be used in conjunction with the full Safety Data
Sheet provided by your supplier.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C7HsFN [1112]
Molecular Weight 125.14 g/mol [1][2]
Appearance Light yellow clear liquid [3]
Density 1.082 g/mL at 25 °C [3114]
Melting Point 0°C [2][3]
Boiling Point Not specified [2][3]
Flash Point 76.7 °C (170.1 °F) [4]

Refractive Index

n20/D 1.536

[3]4]

Vapor Pressure

0.644 mmHg at 25°C

[3]

Hazard Identification

2-Fluoro-6-methylaniline is classified as a hazardous substance.[1] The following table

summarizes its GHS hazard classifications.

Hazard Class Category Signal Word Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Danger
swallowed
Skin H315: Causes skin
: i Danger N
Corrosion/Irritation irritation
Serious Eye H318: Causes serious
o Danger
Damage/Eye lIrritation eye damage
Specific target organ
o H335: May cause
toxicity, single Danger ) o
respiratory irritation
exposure
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Frequently Asked Questions (FAQs) &
Troubleshooting Guide

This section addresses common questions and potential issues that may arise during the
handling and use of 2-Fluoro-6-methylaniline in a laboratory setting.

Q1: What are the immediate first aid measures in case of exposure to 2-Fluoro-6-
methylaniline?

Al: Immediate action is crucial. Follow these first aid measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[5][6]

» In Case of Skin Contact: Immediately flush the skin with plenty of soap and water while
removing all contaminated clothing and shoes.[5][7] Seek medical attention if irritation
persists.

e In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, including under the eyelids.[5][6] Remove contact lenses if present and easy to do.
Continue rinsing and seek immediate medical attention.[5]

o If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[5][6] Call a physician or poison control center immediately.

[7]
Q2: What personal protective equipment (PPE) is required when handling this chemical?
A2: Always use appropriate personal protective equipment to minimize exposure.[5]

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8] Standard safety
glasses are not sufficient.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber) and a lab coat.[5]
Ensure gloves are inspected before use and disposed of properly.[6]
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e Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume
hood.[5][9] If the ventilation is inadequate or if there is a risk of inhaling vapors, use a
NIOSH-approved respirator with an appropriate cartridge.[9]

Q3: How should I properly store 2-Fluoro-6-methylaniline?
A3: Proper storage is essential for safety and to maintain the chemical's integrity.
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][10]

o Keep away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[9]

e The recommended storage temperature is between 2-8°C.[4]

o The material may darken in color during storage; this does not necessarily indicate a change
in purity but should be monitored.[9]

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so.[5] Do not let the product
enter drains.[10]

o Absorb: Soak up the spill with an inert absorbent material, such as sand, vermiculite, or
commercial sorbent pads.[9]

o Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.
[5] Use non-sparking tools.[8]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by washing
with soap and water.
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» Dispose: Dispose of the waste material in accordance with local, state, and federal
regulations.[5]

Q5: What are the appropriate fire-fighting measures for this chemical?

A5: 2-Fluoro-6-methylaniline is a combustible liquid.[10]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (COz2), or
alcohol-resistant foam.[5][6]

o Unsuitable Extinguishing Media: A solid stream of water may not be effective.

o Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides, nitrogen
oxides, and hydrogen fluoride may be generated.[5] Vapors are heavier than air and may
travel to a source of ignition and flash back.[10]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Experimental Workflow & Handling Precautions

The following diagram illustrates the recommended workflow for safely handling 2-Fluoro-6-
methylaniline in a laboratory setting. Adherence to these steps is critical to minimize risks.
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Click to download full resolution via product page

Caption: Safe handling workflow for 2-Fluoro-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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